Cas no 2172114-48-4 (2-(1-amino-4-methylcycloheptyl)acetamide)

• Product Name: 2-(1-amino-4-methylcycloheptyl)acetamide
• CAS No: 2172114-48-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6286533
• PubChem ID: 165844225
• Update Time: 2025-10-29

2-(1-amino-4-methylcycloheptyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4-methylcycloheptyl)acetamide
• 2172114-48-4
• EN300-1285440

• Inchi： 1S/C10H20N2O/c1-8-3-2-5-10(12,6-4-8)7-9(11)13/h8H,2-7,12H2,1H3,(H2,11,13)
• InChI Key： BJTYUQLAXUTEAM-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCCC(C)CC1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-(1-amino-4-methylcycloheptyl)acetamide

Introduction to 2-(1-amino-4-methylcycloheptyl)acetamide (CAS No. 2172114-48-4)

2-(1-amino-4-methylcycloheptyl)acetamide, with the CAS number 2172114-48-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cycloheptyl ring and an amino group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1-amino-4-methylcycloheptyl)acetamide consists of a seven-membered cycloheptyl ring with a methyl group at the 4-position and an amino group attached to the 1-position. The acetamide moiety is linked to the cycloheptyl ring through a methylene bridge. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 2-(1-amino-4-methylcycloheptyl)acetamide in various therapeutic areas. One notable application is its use as an analgesic agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent analgesic effects by interacting with specific pain receptors, making it a promising candidate for the treatment of chronic pain conditions. The mechanism of action involves modulating the activity of nociceptors, thereby reducing pain signals transmitted to the central nervous system.

In addition to its analgesic properties, 2-(1-amino-4-methylcycloheptyl)acetamide has also shown potential in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. The protective effects are attributed to its ability to upregulate antioxidant enzymes and inhibit pro-inflammatory cytokines, which are key factors in the pathogenesis of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(1-amino-4-methylcycloheptyl)acetamide has been extensively studied to evaluate its suitability for clinical applications. Preclinical trials have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, allowing for once-daily dosing regimens. The compound also demonstrates good brain penetration, which is essential for its therapeutic effects on central nervous system disorders.

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of 2-(1-amino-4-methylcycloheptyl)acetamide. In vitro and in vivo toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. These findings support its potential for further clinical evaluation.

The synthesis of 2-(1-amino-4-methylcycloheptyl)acetamide involves a multi-step process that includes the formation of the cycloheptyl ring, introduction of the methyl group, and attachment of the amino and acetamide moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 2-(1-amino-4-methylcycloheptyl)acetamide (CAS No. 2172114-48-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.